Cas no 1177320-67-0 (2-chloro-4,7-difluoro-1,3-benzothiazole)
1177320-67-0 structure
Product Name:2-chloro-4,7-difluoro-1,3-benzothiazole
CAS No:1177320-67-0
MF:C7H2ClF2NS
MW:205.612286090851
MDL:MFCD09748623
CID:855099
PubChem ID:45496574
Update Time:2025-04-19
2-chloro-4,7-difluoro-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4,7-difluorobenzo[d]thiazole
- 2-chloro-4,7-difluoro-1,3-benzothiazole
- 2-Chloro-4,7-difluorobenzothiazole
- MFCD09748623
- 1177320-67-0
- DTXSID50670530
- DB-330080
- BS-14433
- EN300-238384
- D82463
- AKOS016004120
- CS-0156995
-
- MDL: MFCD09748623
- Inchi: 1S/C7H2ClF2NS/c8-7-11-5-3(9)1-2-4(10)6(5)12-7/h1-2H
- InChI Key: YFFVYUGQFUQXNZ-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(=CC=C(C=2S1)F)F
Computed Properties
- Exact Mass: 204.9564543g/mol
- Monoisotopic Mass: 204.9564543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.623±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 256.2±20.0 ºC (760 Torr),
- Flash Point: 108.7±21.8 ºC,
- Solubility: Almost insoluble (0.074 g/l) (25 º C),
2-chloro-4,7-difluoro-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UM732-100mg |
2-chloro-4,7-difluoro-1,3-benzothiazole |
1177320-67-0 | 95+% | 100mg |
626.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UM732-250mg |
2-chloro-4,7-difluoro-1,3-benzothiazole |
1177320-67-0 | 95+% | 250mg |
2725CNY | 2021-05-07 | |
| Chemenu | CM157410-1g |
2-chloro-4,7-difluorobenzo[d]thiazole |
1177320-67-0 | 95% | 1g |
$430 | 2021-06-08 | |
| Fluorochem | 226855-250mg |
2-Chloro-4,7-difluorobenzo[d]thiazole |
1177320-67-0 | 95% | 250mg |
£223.00 | 2022-02-28 | |
| Fluorochem | 226855-1g |
2-Chloro-4,7-difluorobenzo[d]thiazole |
1177320-67-0 | 95% | 1g |
£557.00 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD233182-50mg |
2-Chloro-4,7-difluorobenzo[d]thiazole |
1177320-67-0 | 95% | 50mg |
¥894.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD233182-100mg |
2-Chloro-4,7-difluorobenzo[d]thiazole |
1177320-67-0 | 95% | 100mg |
¥1161.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD233182-250mg |
2-Chloro-4,7-difluorobenzo[d]thiazole |
1177320-67-0 | 95% | 250mg |
¥1739.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD233182-1g |
2-Chloro-4,7-difluorobenzo[d]thiazole |
1177320-67-0 | 95% | 1g |
¥4346.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UM732-200mg |
2-chloro-4,7-difluoro-1,3-benzothiazole |
1177320-67-0 | 95+% | 200mg |
1564.0CNY | 2021-07-18 |
2-chloro-4,7-difluoro-1,3-benzothiazole Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
1177320-67-0 (2-chloro-4,7-difluoro-1,3-benzothiazole) Related Products
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